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Compound of Interest

Compound Name: 2,4,7-Trimethyloctane

Cat. No.: B14564517

The following guide provides essential safety and logistical information for the proper disposal
of 2,4,7-trimethyloctane, ensuring compliance with safety regulations and promoting a secure
laboratory environment. This procedure is intended for researchers, scientists, and drug
development professionals.

Immediate Safety & Handling

Before handling 2,4,7-trimethyloctane, it is crucial to be aware of its hazards. This substance
is an extremely flammable, water-insoluble hydrocarbon that can cause skin and serious eye
irritation.[1] Inhalation may be harmful and cause respiratory irritation.

Personal Protective Equipment (PPE):

Gloves: Wear impervious protective gloves.

Eye Protection: Use safety goggles or a face shield.

Lab Coat: A standard lab coat is required.

Ventilation: Always handle this chemical in a well-ventilated area or under a chemical fume
hood.

In Case of Exposure:
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» Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin with
plenty of water.

» Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so and continue rinsing. Seek immediate medical attention
from an ophthalmologist.

« Inhalation: Move the individual to fresh air.[2]

» Spill: For small spills, absorb the substance with an inert material. For larger spills, prevent it
from entering drains. Remove all sources of ignition and use spark-proof tools during
cleanup.[2] Materials used for cleanup, such as contaminated rags or absorbents, must be
disposed of as hazardous waste.[3][4]

Chemical & Hazard Data

The following table summarizes key quantitative data for 2,4,7-trimethyloctane.

Property Data

Chemical Formula C11H24[5][6]
CAS Number 62016-38-0[5][6]
Molecular Weight 156.31 g/mol [5]

Flammable Gases: Category 1Gases Under
] Pressure: Liquefied GasAcute Toxicity
GHS Hazard Categories ] o
(Inhalation): Category 4Skin Irritation: Category

2Serious Eye Damage: Category 1

Considered an ignitable and toxic hazardous
Regulatory Status waste under regulations like the Resource
Conservation and Recovery Act (RCRA).[7][8]

Disposal Protocol

Disposal of 2,4,7-trimethyloctane must be handled as regulated hazardous waste.[7]
Discharging organic solvents into the sewer system is strictly prohibited.[3] Evaporation is not
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an acceptable method of disposal.[9]
Step 1: Container Selection
» Select a sturdy, leak-proof container that is chemically compatible with hydrocarbons.[4][8]

o Use a designated "Non-Halogenated Organic Waste" container if available.[10] Ensure the
container can be tightly sealed.[3][8]

Step 2: Waste Collection

o Collect waste 2,4,7-trimethyloctane in the designated container at or near the point of
generation.[8]

» Do not mix this waste with incompatible materials, such as acids or oxidizers.[4]
o Keep the waste container closed at all times except when adding waste.[4][8]
Step 3: Labeling

o Clearly label the container with a "Hazardous Waste" tag.[3][4]

e The label must identify the contents, including "2,4,7-Trimethyloctane" and list any other
solvents in the mixture with their estimated percentages.[3]

e Ensure the relevant hazard symbols (e.g., flammable, irritant) are visible on the label.[10]
Step 4: Storage
» Store the sealed waste container in a designated satellite accumulation area.

o The storage area must be well-ventilated and away from heat, sparks, open flames, or other
sources of ignition.[2]

o Use secondary containment for all liquid hazardous waste to prevent spills from spreading.

[4]

Step 5: Final Disposal
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e Once the container is full, or if waste has been stored for an extended period, arrange for its

removal.

» Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department to request a waste pickup.[4]

e The waste will be disposed of by a licensed hazardous waste carrier in accordance with

federal, state, and local regulations.[7][10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,4,7-

trimethyloctane.
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Caption: Logical workflow for the safe disposal of 2,4,7-trimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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